Cas no 2229714-15-0 ((S)-3-(1-oxo-5-(piperazin-1-yl)isoindolin-2-yl)piperidine-2,6-dione)

• Product Name: (S)-3-(1-oxo-5-(piperazin-1-yl)isoindolin-2-yl)piperidine-2,6-dione
• CAS No: 2229714-15-0
• MF: C₁₇H₂₀N₄O₃
• MW: 328.365703582764
• CID: 5164716
• Update Time: 2025-05-23

(S)-3-(1-oxo-5-(piperazin-1-yl)isoindolin-2-yl)piperidine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• (S)-3-(1-oxo-5-(piperazin-1-yl)isoindolin-2-yl)piperidine-2,6-dione
• (3S)-3-(l-oxo-5-piperazin-l-yl-isoindolin_2-yl)piperidine-2, 6-dione

• Inchi： 1S/C17H20N4O3/c22-15-4-3-14(16(23)19-15)21-10-11-9-12(1-2-13(11)17(21)24)20-7-5-18-6-8-20/h1-2,9,14,18H,3-8,10H2,(H,19,22,23)/t14-/m0/s1
• InChI Key： YTKVMOBHMCOGHZ-AWEZNQCLSA-N
• SMILES： N1C(=O)CC[C@H](N2CC3=C(C2=O)C=CC(N2CCNCC2)=C3)C1=O

Additional information on (S)-3-(1-oxo-5-(piperazin-1-yl)isoindolin-2-yl)piperidine-2,6-dione

Compound CAS No. 2229714-15-0: (S)-3-(1-Oxo-5-(Piperazin-1-Yl)Isoindolin-2-Yl)Piperidine-2,6-Dione

The compound with CAS No. 2229714-15-0, named (S)-3-(1-Oxo-5-(Piperazin-1-Yl)Isoindolin-2-Yl)Piperidine-2,6-Dione, is a highly specialized organic molecule with significant potential in various fields of research and application. This compound is characterized by its complex structure, which includes an isoindoline ring system, a piperazine moiety, and a piperidine dione group. The stereochemistry at the S configuration adds another layer of specificity to its properties.

The isoindoline moiety in this compound plays a crucial role in its functionality. Isoindoline derivatives are known for their versatility in organic synthesis and their ability to participate in various chemical reactions. The presence of the piperazine group further enhances the compound's potential for interaction with biological systems. Piperazine is a well-known heterocyclic amine that is widely used in drug design due to its ability to form hydrogen bonds and its flexibility in accommodating different substituents.

Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents. For instance, researchers have explored the use of isoindoline-piperazine hybrids in the design of antimicrobial agents and anticancer drugs. The piperidine dione group in this compound contributes to its stability and may also serve as a platform for further functionalization.

One of the most intriguing aspects of this compound is its stereochemistry. The S configuration at the chiral center suggests that this compound may exhibit enantioselective behavior in certain reactions or biological interactions. Stereochemistry is a critical factor in drug design, as it can significantly influence the compound's pharmacokinetics and efficacy.

From a synthetic perspective, the preparation of this compound involves a series of carefully designed steps. The synthesis typically begins with the formation of the isoindoline ring system, followed by the introduction of the piperazine moiety and the piperidine dione group. The stereochemical outcome is controlled through precise reaction conditions and the use of chiral auxiliaries or catalysts.

Recent advancements in asymmetric synthesis have made it possible to prepare enantiopure samples of this compound efficiently. Such advancements are crucial for exploring its potential applications in chiral catalysis and asymmetric induction in organic reactions.

In terms of applications, this compound has shown promise in several areas. Its ability to act as a building block for more complex molecules makes it valuable in medicinal chemistry. Additionally, its unique structure may enable it to serve as a ligand in metal-mediated catalysis or as a component in supramolecular assemblies.

The combination of an isoindoline ring system with a piperazine group creates a molecule with significant structural diversity. This diversity allows for extensive functionalization and opens up possibilities for exploring new chemical space. Researchers have already begun investigating derivatives of this compound for their potential as inhibitors of various enzymes or as modulators of cellular pathways.

In conclusion, (S)-3-(1-Oxo-5-(Piperazin-1-Yl)Isoindolin-2-Yl)Piperidine-2,6-Dione represents an exciting area of research with broad implications across multiple disciplines. Its complex structure, stereochemical specificity, and versatile functional groups make it a valuable tool for advancing our understanding of organic chemistry and its applications.